Cas no 1105229-78-4 (N-(3,5-dimethylphenyl)-3-[methyl(phenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide)

• Product Name: N-(3,5-dimethylphenyl)-3-[methyl(phenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide
• CAS No: 1105229-78-4
• MF: C₂₆H₂₄N₂O₃S₂
• MW: 476.610363960266
• CID: 5385412
• Update Time: 2025-10-31

N-(3,5-dimethylphenyl)-3-[methyl(phenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-3-[methyl(phenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide

• Inchi： 1S/C26H24N2O3S2/c1-18-14-19(2)16-21(15-18)27-26(29)24-25(23(17-32-24)20-10-6-4-7-11-20)33(30,31)28(3)22-12-8-5-9-13-22/h4-17H,1-3H3,(H,27,29)
• InChI Key： OOKVWIQQYIEBAB-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(C)=CC(C)=C2)=O)SC=C(C2=CC=CC=C2)C=1S(N(C)C1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,5-dimethylphenyl)-3-[methyl(phenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide

Professional Introduction to N-(3,5-dimethylphenyl)-3-[methyl(phenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide (CAS No. 1105229-78-4)

N-(3,5-dimethylphenyl)-3-[methyl(phenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide, identified by its CAS number 1105229-78-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiophene derivatives family, a class of molecules widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural complexity of this molecule, characterized by its aromatic rings and functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

The chemical structure of N-(3,5-dimethylphenyl)-3-[methyl(phenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide features a thiophene core substituted with various functional groups. The presence of 3,5-dimethylphenyl and methyl(phenyl)sulfamoyl moieties contributes to its unique electronic and steric properties, which are critical for its interaction with biological targets. This intricate architecture suggests that the compound may exhibit multiple modes of action, making it an attractive subject for pharmacological studies.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Thiophene derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. The compound in question, N-(3,5-dimethylphenyl)-3-[methyl(phenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide, has shown promise in preliminary screenings as a potential scaffold for drug candidates targeting neurological disorders, inflammatory conditions, and even certain types of cancer.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the methyl(phenyl)sulfamoyl group into the thiophene ring is particularly challenging due to the sensitivity of the sulfamoyl moiety to hydrolysis and oxidation. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the synthetic prowess required to produce such complex molecules but also underscore the importance of innovative approaches in modern drug development.

The pharmacological profile of N-(3,5-dimethylphenyl)-3-[methyl(phenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide is currently under investigation by several research teams worldwide. Preliminary in vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in disease pathogenesis. For instance, the compound has exhibited inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, its interaction with receptors such as serotonin and dopamine receptors has been explored, suggesting potential applications in treating neurological disorders.

The molecular interactions between N-(3,5-dimethylphenyl)-3-[methyl(phenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide and biological targets are being studied using cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methodologies provide detailed insights into the binding modes and affinity of the compound towards its target proteins. Understanding these interactions at the molecular level is crucial for optimizing drug design and improving therapeutic efficacy.

In addition to its pharmacological potential, N-(3,5-dimethylphenyl)-3-[methyl(phenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide also holds promise in materials science applications. Its unique structural features make it a suitable candidate for developing organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to undergo charge transport processes while maintaining stability under various conditions positions it as a valuable material for next-generation electronic devices.

The future direction of research on N-(3,5-dimethylphenyl)-3-[methyl(phenyl)sulfamoyl]-4-phenylthiophene-2-carboxamide includes further optimization of its chemical structure to enhance bioavailability and reduce potential side effects. Additionally, preclinical studies are needed to evaluate its safety profile and therapeutic efficacy in animal models before human clinical trials can be initiated. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible medical benefits.

In conclusion, N-(3,5-dimethylphenyl)-methyl( phenyl)sulfamoyl-4- phenylthiophene-2-carboxamide (CAS No. 1105229-78-4) represents a significant advancement in the field of medicinal chemistry. Its complex structure and diverse functional groups make it a versatile molecule with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its pharmacological properties and synthetic pathways, this compound is poised to make substantial contributions to both academic science and industrial drug development.